![molecular formula C16H15ClINO B1375920 1-(2-Amino-4-chloro-5-iodophenyl)-2-(3,5-dimethylphenyl)ethanone CAS No. 1352723-53-5](/img/structure/B1375920.png)
1-(2-Amino-4-chloro-5-iodophenyl)-2-(3,5-dimethylphenyl)ethanone
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Description
1-(2-Amino-4-chloro-5-iodophenyl)-2-(3,5-dimethylphenyl)ethanone, also known as 5-iodo-2-amino-4-chlorophenyl-2-methyl-3-pentanone, is an organic compound with a molecular formula of C10H11INO2. It is a colorless solid that has been used in a variety of scientific research applications. It has been studied for its potential role in the synthesis of other compounds, its mechanism of action, its biochemical and physiological effects, and its advantages and limitations for laboratory experiments.
Scientific Research Applications
Heterocyclic Compound Synthesis:
- A study by Moskvina, Shilin, and Khilya (2015) demonstrated the use of related ethanone compounds in the synthesis of heterocyclic compounds like isoflavones, isoxazoles, pyrazoles, and aminopyrimidines, highlighting their potential in medicinal chemistry and drug research (Moskvina, Shilin, & Khilya, 2015).
Antimicrobial Activity:
- Wanjari (2020) focused on the synthesis and antimicrobial activity of a compound similar to 1-(2-Amino-4-chloro-5-iodophenyl)-2-(3,5-dimethylphenyl)ethanone, using it as a building block to create compounds with potential applications in combating bacterial infections (Wanjari, 2020).
Chemical Characterization and Synthesis:
- Research by Kumar et al. (2015) on a related compound involved detailed X-ray diffraction and vibrational spectroscopy studies. This highlights the importance of such compounds in molecular structure and property investigations, which is essential in materials science and chemistry (Kumar et al., 2015).
Pharmaceutical Intermediates:
- Miao, Liu, He, and Wang (2019) utilized a compound structurally similar to this compound for the biocatalytic synthesis of a chiral intermediate of Miconazole, an antifungal agent. This indicates the potential of such compounds in the synthesis of pharmaceutical intermediates (Miao, Liu, He, & Wang, 2019).
Organic Synthesis and Functional Materials:
- A study by Li et al. (2020) showcased the synthesis of ethyl 2,4-bis(chloromethyl)-6-iodoquinoline-3-carboxylate starting from a similar ethanone compound. This work demonstrates the role of such compounds in organic synthesis, leading to the creation of functional materials with potential applications in electronics, photonics, and more (Li et al., 2020).
properties
IUPAC Name |
1-(2-amino-4-chloro-5-iodophenyl)-2-(3,5-dimethylphenyl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClINO/c1-9-3-10(2)5-11(4-9)6-16(20)12-7-14(18)13(17)8-15(12)19/h3-5,7-8H,6,19H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEQZBIKRXZDEEG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)CC(=O)C2=CC(=C(C=C2N)Cl)I)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClINO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80856724 |
Source
|
Record name | 1-(2-Amino-4-chloro-5-iodophenyl)-2-(3,5-dimethylphenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80856724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
399.65 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1352723-53-5 |
Source
|
Record name | 1-(2-Amino-4-chloro-5-iodophenyl)-2-(3,5-dimethylphenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80856724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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